5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid

• IUPAC Name: 5-[4-methoxy-3-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H10F3NO3/c1-21-12-5-3-8(6-10(12)14(15,16)17)9-2-4-11(13(19)20)18-7-9/h2-7H,1H3,(H,19,20)
• InChI Key: NHZKXIZFXDGPTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN=C(C=C2)C(=O)O)C(F)(F)F
• Molecular Formula: C14H10F3NO3
• DSSTOX Substance ID: DTXSID601163073
• Molecular Weight: 297.23 g/mol
• CAS No.: 1261958-26-2

Description

5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid is a derivative of picolinic acid, a pyridinecarboxylic acid. This compound is characterized by the presence of a methoxy group and a trifluoromethyl group on the phenyl ring, which is attached to the picolinic acid moiety. The unique structure of this compound imparts it with distinct chemical and biological properties, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of 5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid can be achieved through several synthetic routes. One common method involves the Suzuki-Miyaura coupling reaction, which is a widely used transition metal-catalyzed carbon-carbon bond-forming reaction. This method typically employs 5-bromo-2-pyridinecarboxylic acid and 4-methoxy-3-trifluoromethylphenylboronic acid as starting materials. The reaction is carried out in the presence of a palladium catalyst and a base, such as potassium carbonate, under mild conditions .

Chemical Reactions Analysis

5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the methoxy or trifluoromethyl groups, depending on the reaction conditions and reagents used.

Common reagents and conditions for these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reaction pathway and conditions employed.

Scientific Research Applications

5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with transition metals, which exhibit unique photophysical and electrochemical properties.

Biology: The compound’s ability to chelate metal ions makes it useful in studying metal ion transport and homeostasis in biological systems.

Industry: The compound is used in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs), due to its favorable electronic properties.

Mechanism of Action

The mechanism of action of 5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid involves its ability to chelate metal ions, which can influence various biochemical pathways. For instance, it can bind to zinc finger proteins, altering their structure and function. This interaction can inhibit viral replication and packaging, making it a potential antiviral agent . Additionally, the compound’s ability to disrupt viral-cellular membrane fusion further enhances its antiviral activity .

Comparison with Similar Compounds

5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid can be compared with other picolinic acid derivatives, such as:

5-(Trifluoromethyl)picolinic acid: Similar in structure but lacks the methoxy group, which may result in different chemical and biological properties.

4-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid: A positional isomer with the methoxy and trifluoromethyl groups in different positions on the phenyl ring, potentially leading to variations in reactivity and applications.

6-Indazolyl-2-picolinic acids: These compounds exhibit herbicidal activity and have different modes of action compared to 5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid.

The uniqueness of 5-(4-Methoxy-3-trifluoromethylphenyl)picolinic acid lies in its specific substitution pattern, which imparts distinct electronic and steric properties, making it valuable for various scientific and industrial applications.